![molecular formula C6H4N4O2 B6225758 [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid CAS No. 2770359-37-8](/img/no-structure.png)
[1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid
Overview
Description
[1,2,4]Triazolo[1,5-b]pyridazine-6-carboxylic acid (TPCA) is an important heterocyclic compound that has been studied for its potential applications in a variety of scientific fields. The structure of TPCA is composed of two fused five-membered rings, with a nitrogen atom in the center of one of the rings and a carboxylic acid group at the end of the other. TPCA has been studied for its potential applications in the fields of organic synthesis, drug discovery, and materials science.
Scientific Research Applications
[1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid has been studied for its potential applications in the fields of organic synthesis, drug discovery, and materials science. In organic synthesis, [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid has been used as a starting material for the synthesis of a variety of heterocyclic compounds. In drug discovery, [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid has been studied for its potential to act as an inhibitor of certain enzymes. In materials science, [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid has been studied for its potential to form polymers with a range of properties.
Mechanism of Action
The mechanism of action of [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid is not yet fully understood. However, it is believed that [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid binds to certain enzymes in the body, blocking their activity and thus inhibiting their function. This mechanism of action has been studied in the context of drug discovery, as [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid has been studied for its potential to act as an inhibitor of certain enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid have not yet been fully studied. However, it is believed that [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid may have a range of effects on the body, depending on the enzyme it binds to. For example, [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid may have an inhibitory effect on certain enzymes, leading to a decrease in their activity. Additionally, [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid may have an effect on the metabolism of certain compounds, leading to an increase or decrease in their levels in the body.
Advantages and Limitations for Lab Experiments
The advantages of using [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid for lab experiments include its low cost and its availability in a variety of forms. Additionally, [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid is relatively easy to synthesize, making it a convenient starting material for a variety of experiments. The main limitation of using [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid for lab experiments is its lack of specificity, as it can bind to a range of enzymes and have a range of effects on the body.
Future Directions
There are a number of potential future directions for the study of [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid. These include further research into its potential applications in organic synthesis, drug discovery, and materials science. Additionally, further research into the mechanism of action of [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid, as well as its biochemical and physiological effects, could lead to a better understanding of its potential uses. Finally, further research into the advantages and limitations of using [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid for lab experiments could lead to improved methods for its use.
Synthesis Methods
[1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid can be synthesized via a variety of methods. One method involves the condensation of a 1,2,4-triazole and a pyridazine-6-carboxylic acid in the presence of an acid catalyst, such as hydrochloric acid. This method has been used to synthesize [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid in high yields. Another method involves the condensation of a 1,2,4-triazole with a pyridazine-6-carboxylic acid chloride in the presence of an amine, such as triethylamine. This method has been used to synthesize [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid in high yields as well.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid involves the reaction of 2-amino-5-nitropyridazine with hydrazine hydrate followed by cyclization with ethyl chloroacetate. The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-amino-5-nitropyridazine", "hydrazine hydrate", "ethyl chloroacetate", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: 2-amino-5-nitropyridazine is reacted with hydrazine hydrate in ethanol to yield 2-hydrazino-5-nitropyridazine.", "Step 2: 2-hydrazino-5-nitropyridazine is then reacted with ethyl chloroacetate in ethanol to yield the intermediate ethyl 2-(5-nitro-2H-pyridazin-3-yl)hydrazinecarboxylate.", "Step 3: The intermediate is hydrolyzed with sodium hydroxide in water to yield [1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid." ] } | |
CAS RN |
2770359-37-8 |
Product Name |
[1,2,4]triazolo[1,5-b]pyridazine-6-carboxylic acid |
Molecular Formula |
C6H4N4O2 |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
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